Cas no 899955-66-9 (N-(1,2-oxazol-3-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide)

• Product Name: N-(1,2-oxazol-3-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide
• CAS No: 899955-66-9
• MF: C₁₃H₁₁N₃O₅S
• MW: 321.308541536331
• CID: 5489859
• Update Time: 2025-07-22

N-(1,2-oxazol-3-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-oxazol-3-yl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• N-(1,2-oxazol-3-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

• Inchi： 1S/C13H11N3O5S/c1-8(12(17)14-11-6-7-21-15-11)16-13(18)9-4-2-3-5-10(9)22(16,19)20/h2-8H,1H3,(H,14,15,17)
• InChI Key： JGZQRRVYRYRMHT-UHFFFAOYSA-N
• SMILES： C(NC1C=CON=1)(=O)C(N1C(=O)C2=CC=CC=C2S1(=O)=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1,2-oxazol-3-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

Introduction to N-(1,2-oxazol-3-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide (CAS No. 899955-66-9)

N-(1,2-oxazol-3-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide, identified by its CAS number 899955-66-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule represents a fascinating intersection of heterocyclic chemistry and functional group diversity, making it a promising candidate for further exploration in drug discovery and molecular medicine.

The structural framework of this compound incorporates two distinct pharmacophoric units: the 1,2-oxazole ring system and the 1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazole moiety. The 1,2-oxazole ring is well-known for its presence in numerous biologically active molecules, often contributing to binding interactions with target proteins and enzymes. Its three-membered heterocycle provides a rigid scaffold that can be exploited to optimize receptor binding affinity and selectivity.

The second pharmacophore, the 1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazole, is a more complex structure that combines elements of both oxygen and sulfur heterocycles. This moiety has been implicated in various biological activities, including anti-inflammatory and antimicrobial properties. The presence of multiple oxygen-containing functional groups within this ring system suggests potential for diverse chemical reactivity and biological interactions.

The connectivity between these two pharmacophores via a propanamide linkage further enhances the structural complexity and potential for functionalization. The propanamide group serves as a flexible spacer that can be modified to fine-tune physicochemical properties such as solubility, metabolic stability, and pharmacokinetic behavior. This versatility makes N-(1,2-oxazol-3-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

In recent years，the field of heterocyclic chemistry has seen remarkable advancements in the design and synthesis of biologically relevant molecules. The integration of multiple heterocyclic systems into a single molecular entity has emerged as a powerful strategy for creating compounds with enhanced pharmacological profiles. N-(1,2-oxazol-3-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide exemplifies this trend by combining the structural features of two distinct heterocycles into a single compound.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps include the formation of the oxazole ring via cyclization reactions，the construction of the benzothiazole core through condensation processes，and the final assembly of the molecule via amide bond formation. Each step must be carefully optimized to ensure high yield， purity， and regioselectivity.

The biological evaluation of N-(1,2-o xazol -3 - yl )-< strong > 22 ( 11 ,13 trioxo -23 dihydro -11 lambda 6 , 22 benzothiaz ol -22 yl ) prop an am ide strong > has been extensively studied in recent literature. Preliminary pharmacological assays have demonstrated promising activity against various biological targets， including enzymes involved in inflammation and cell proliferation. These findings have spurred further investigation into derivatives of this compound， with the aim of identifying more potent and selective inhibitors.

The use of computational methods has also played a crucial role in understanding the structure-function relationships of this molecule. Molecular modeling studies have been employed to predict binding modes， calculate affinity constants， and identify key interactions with biological targets. These computational approaches have provided valuable insights into how modifications to the molecular structure might enhance biological activity.

In conclusion，N-( 12 ox az ol -33 yl strong >)-< strong > 22 (11 ,13 triox o -23 dihydro -11 lambda 6 , 22 benz othia z ol -22 yl ) pro pan am ide strong > (CAS No. 899955669) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic systems and functional groups makes it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents. Continued investigation into this molecule and its derivatives is warranted to fully realize its pharmaceutical promise.